methyl 7-(2-(benzylthio)acetamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• IUPAC Name: methyl 7-[(2-benzylsulfanylacetyl)amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C20H22N2O3S/c1-25-20(24)22-10-9-16-7-8-18(11-17(16)12-22)21-19(23)14-26-13-15-5-3-2-4-6-15/h2-8,11H,9-10,12-14H2,1H3,(H,21,23)
• InChI Key: VJRVTAOMMJWMMV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

The compound “methyl 7-(2-(benzylthio)acetamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate” is a complex organic molecule. It contains several functional groups including a benzylthio group, an acetamido group, and a carboxylate group. These functional groups suggest that this compound may have interesting chemical properties and could potentially be involved in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the isoquinoline moiety suggests a polycyclic aromatic structure, which could have interesting electronic properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the benzylthio group could potentially be involved in displacement reactions, the acetamido group in hydrolysis reactions, and the carboxylate group in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might be expected to have significant polarity due to the presence of the carboxylate group.

Scientific Research Applications

Antioxidant Activity

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Antibacterial Properties

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Industrial Applications

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Drug Discovery

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Biological Research

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Polymer Blends and Material Science

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Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could be very diverse, depending on its physical and chemical properties, its reactivity, and its potential biological activity. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.